Cas no 91461-79-9 (1,3,4-Thiadiazol-2-amine, N-(1-methylpropyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N-(1-methylpropyl)-
• CAS No: 91461-79-9
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 799778
• PubChem ID: 45123419
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, N-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-(1-methylpropyl)-
• AKOS013477472
• SCHEMBL19997205
• N-(sec-Butyl)-1,3,4-thiadiazol-2-amine
• 91461-79-9

• Inchi： 1S/C6H11N3S/c1-3-5(2)8-6-9-7-4-10-6/h4-5H,3H2,1-2H3,(H,8,9)
• InChI Key： OVSWMDSSXJQKAF-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC(C)CC

Computed Properties

• Exact Mass: 157.067
• Monoisotopic Mass: 157.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 2